molecular formula C15H20N2O4 B7576953 3-[(Oxan-4-ylmethylcarbamoylamino)methyl]benzoic acid

3-[(Oxan-4-ylmethylcarbamoylamino)methyl]benzoic acid

Cat. No. B7576953
M. Wt: 292.33 g/mol
InChI Key: FBMIXLNPDKOJGR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[(Oxan-4-ylmethylcarbamoylamino)methyl]benzoic acid, commonly known as OMCA, is a chemical compound that has been widely studied for its potential applications in scientific research. OMCA is a derivative of benzoic acid and has a unique molecular structure that makes it a promising candidate for various research studies.

Mechanism of Action

The mechanism of action of OMCA is not fully understood. However, it has been shown to interact with specific proteins and enzymes in the body, leading to various biological effects. OMCA has been shown to inhibit the activity of certain enzymes, such as matrix metalloproteinases (MMPs), which are involved in tumor growth and metastasis. It has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response.
Biochemical and Physiological Effects
OMCA has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the proliferation and migration of tumor cells, induce apoptosis (programmed cell death) in cancer cells, and inhibit angiogenesis (the formation of new blood vessels). OMCA has also been shown to inhibit the production of inflammatory cytokines and prostaglandins, leading to anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

OMCA has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It has a unique molecular structure that makes it a useful tool compound for studying protein-protein interactions. However, OMCA also has some limitations. It is relatively insoluble in water, which can make it difficult to use in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on OMCA. One area of interest is the development of new drugs based on OMCA for the treatment of various diseases, including cancer and inflammatory disorders. Another area of interest is the study of the molecular mechanisms of OMCA's biological effects, which could lead to a better understanding of its potential therapeutic applications. Additionally, OMCA could be used as a tool compound for the development of new drugs that target specific protein-protein interactions.

Synthesis Methods

The synthesis of OMCA involves the reaction of 4-carboxybenzaldehyde with 4-aminooxan-3-ylmethanol in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction leads to the formation of OMCA as a white solid with a yield of around 50-60%. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

OMCA has been extensively studied for its potential applications in scientific research. It has been shown to exhibit a wide range of biological activities, including anti-tumor, anti-inflammatory, and anti-viral properties. OMCA has been used as a tool compound to study the role of protein-protein interactions in various biological processes. It has also been used to develop new drugs for the treatment of various diseases.

properties

IUPAC Name

3-[(oxan-4-ylmethylcarbamoylamino)methyl]benzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H20N2O4/c18-14(19)13-3-1-2-12(8-13)10-17-15(20)16-9-11-4-6-21-7-5-11/h1-3,8,11H,4-7,9-10H2,(H,18,19)(H2,16,17,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FBMIXLNPDKOJGR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCC1CNC(=O)NCC2=CC(=CC=C2)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H20N2O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

292.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-[(Oxan-4-ylmethylcarbamoylamino)methyl]benzoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.